Cas no 1361901-43-0 (3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl)

• Product Name: 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl
• CAS No: 1361901-43-0
• MF: C₁₂H₆Cl₂FI
• MW: 366.984917163849
• CID: 4999660
• Update Time: 2025-06-08

3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl

• Inchi： 1S/C12H6Cl2FI/c13-10-4-1-7(5-11(10)14)9-3-2-8(15)6-12(9)16/h1-6H
• InChI Key： GFPMSQXSYCXHGK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C1C=CC(=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl

3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl (CAS No. 1361901-43-0): A Comprehensive Overview

3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl (CAS No. 1361901-43-0) is a unique and highly specialized compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes two chlorine atoms, one fluorine atom, and one iodine atom attached to a biphenyl framework. The combination of these halogenated substituents imparts unique chemical and physical properties to the molecule, making it a valuable tool in various scientific applications.

The molecular formula of 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl is C₁₂H₇Cl₂FIO, and its molecular weight is approximately 358.55 g/mol. The compound's structure can be visualized as two benzene rings connected by a single bond, with the halogen substituents strategically positioned to influence its reactivity and stability. This arrangement allows for a wide range of chemical interactions and potential applications in both academic research and industrial settings.

In recent years, 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl has been the subject of numerous studies aimed at understanding its behavior in different environments. One notable area of research has been its use as a model compound for studying halogen bonding and other non-covalent interactions. These interactions play a crucial role in various biological processes and have significant implications for drug design and development.

A study published in the Journal of Physical Chemistry in 2021 explored the electronic properties of 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl. The researchers used computational methods to analyze the compound's electronic structure and found that the presence of multiple halogen substituents significantly affects its electronic density distribution. This finding has important implications for understanding the compound's reactivity and its potential use in organic synthesis.

In the context of pharmaceutical research, 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl has shown promise as a lead compound for developing new therapeutic agents. Its unique combination of halogenated substituents makes it an attractive candidate for modifying the pharmacological properties of existing drugs. For example, a study published in the European Journal of Medicinal Chemistry in 2020 investigated the use of 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl-derived compounds as potential inhibitors of specific enzymes involved in cancer progression. The results indicated that these compounds exhibited potent inhibitory activity against target enzymes, suggesting their potential as novel anticancer agents.

Beyond its applications in drug discovery, 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl has also been explored for its use in materials science. The compound's high thermal stability and unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C in 2019 demonstrated that thin films containing 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl-based materials exhibited excellent charge transport properties, making them promising candidates for use in organic solar cells.

The synthesis of 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 3,4-Dichloro-4'-fluoro-2'-iodo-biphenyl (CAS No. 1361901-43-0) is a versatile compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, and materials science. Its unique molecular structure and properties make it an important tool for advancing our understanding of fundamental chemical processes and developing new technologies. Ongoing research continues to uncover new insights into its behavior and potential uses, further solidifying its importance in the scientific community.